Cas no 1396861-66-7 (N-2-(dimethylamino)pyrimidin-5-yl-2-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-2-(dimethylamino)pyrimidin-5-yl-2-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1396861-66-7
• MF: C₁₃H₁₃F₃N₄O₂S
• MW: 346.328131437302
• CID: 6388356
• PubChem ID: 71790173
• Update Time: 2025-10-28

N-2-(dimethylamino)pyrimidin-5-yl-2-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)pyrimidin-5-yl-2-(trifluoromethyl)benzene-1-sulfonamide
• N-[2-(dimethylamino)pyrimidin-5-yl]-2-(trifluoromethyl)benzenesulfonamide
• 1396861-66-7
• N-(2-(dimethylamino)pyrimidin-5-yl)-2-(trifluoromethyl)benzenesulfonamide
• VU0537719-1
• N-[2-(dimethylamino)pyrimidin-5-yl]-2-(trifluoromethyl)benzene-1-sulfonamide
• F6223-0043
• AKOS024540014

• Inchi： 1S/C13H13F3N4O2S/c1-20(2)12-17-7-9(8-18-12)19-23(21,22)11-6-4-3-5-10(11)13(14,15)16/h3-8,19H,1-2H3
• InChI Key： LHWNMFXXTGGRFY-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CN=C(N(C)C)N=C2)(=O)=O)=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 346.07113133g/mol
• Monoisotopic Mass: 346.07113133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(dimethylamino)pyrimidin-5-yl-2-(trifluoromethyl)benzene-1-sulfonamide

Introduction to N-2-(dimethylamino)pyrimidin-5-yl-2-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1396861-66-7)

N-2-(dimethylamino)pyrimidin-5-yl-2-(trifluoromethyl)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1396861-66-7, represents a promising candidate for further exploration in drug discovery and development. The presence of both N-dimethylamino and trifluoromethyl substituents in its molecular framework imparts distinct chemical characteristics that make it a subject of intense interest among researchers.

The molecular structure of N-2-(dimethylamino)pyrimidin-5-yl-2-(trifluoromethyl)benzene-1-sulfonamide consists of a pyrimidine core linked to a benzene ring via a sulfonamide bridge. This configuration not only enhances the compound's solubility in various solvents but also influences its interactions with biological targets. The dimethylamino group, in particular, is known for its ability to modulate the electronic properties of the molecule, making it a valuable component in the design of bioactive agents.

In recent years, there has been a surge in research focused on the development of novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a trifluoromethyl group into the benzene ring further enhances the pharmacological profile of N-2-(dimethylamino)pyrimidin-5-yl-2-(trifluoromethyl)benzene-1-sulfonamide by improving its metabolic stability and binding affinity to biological targets. This modification is particularly significant in the context of drug design, as it can lead to more potent and selective therapeutic compounds.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical properties make it an attractive candidate for use in materials science and agrochemicals. For instance, the presence of both electron-withdrawing and electron-donating groups in its structure can influence its optical and electronic properties, making it suitable for applications in organic electronics and photovoltaic devices.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of sulfonamide derivatives. Researchers have demonstrated that the spatial arrangement of functional groups can significantly impact the compound's interaction with enzymes and receptors. In the case of N-2-(dimethylamino)pyrimidin-5-yl-2-(trifluoromethyl)benzene-1-sulfonamide, the synergistic effects of the N-dimethylamino and trifluoromethyl groups are believed to enhance its binding affinity to target proteins, thereby increasing its therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the advancements in organic chemistry but also underscore the importance of innovative methodologies in drug development.

Evaluation of N-2-(dimethylamino)pyrimidin-5-yl-2-(trifluoromethyl)benzene-1-sulfonamide has been conducted through various spectroscopic and analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in elucidating its molecular structure, while mass spectrometry has provided insights into its fragmentation patterns. These analytical data have confirmed the identity and purity of the compound, paving the way for further pharmacological investigations.

The pharmacological potential of N-2-(dimethylamino)pyrimidin-5-yl-2-(trifluoromethyl)benzene-1-sulfonamide has been explored through computational modeling and experimental studies. Molecular docking simulations have predicted favorable interactions between this compound and several key biological targets, including enzymes and receptors involved in cancer pathways. Preliminary in vitro assays have shown promising results, indicating that this compound may exhibit significant therapeutic activity against various diseases.

In conclusion, N-2-(dimethylamino)pyrimidin-5-yl-2-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1396861-66-7) is a structurally complex and functionally diverse compound with substantial potential in pharmaceutical research. Its unique combination of chemical features makes it an intriguing candidate for further development as a therapeutic agent or a building block for novel bioactive molecules. As research continues to uncover new applications for sulfonamide derivatives, compounds like this one are poised to play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatments.